
IUPAC name for Methyl 3-acetamido-2-
methylbenzoate and its synonyms.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl 3-acetamido-2-

methylbenzoate

Cat. No.: B3301659 Get Quote

An In-depth Technical Guide to Methyl 3-
acetamido-2-methylbenzoate
This technical guide provides a comprehensive overview of Methyl 3-acetamido-2-
methylbenzoate, including its nomenclature, physicochemical properties, a detailed

experimental protocol for its synthesis, and a discussion of its potential applications for

researchers, scientists, and drug development professionals.

Nomenclature and Synonyms
The compound of interest is systematically named methyl 3-(acetylamino)-2-methylbenzoate. It

is also commonly referred to by its synonym, Methyl 3-acetamido-2-methylbenzoate. The

"acetamido" group signifies an acetyl group attached to an amino group. This compound is the

N-acetylated derivative of methyl 3-amino-2-methylbenzoate.

Physicochemical Properties
Specific experimental data for Methyl 3-acetamido-2-methylbenzoate is not readily available

in the literature. However, the properties of its direct precursor, methyl 3-amino-2-

methylbenzoate, are well-documented and provided below for reference. The properties for the

target compound are calculated based on its structure.
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Property
Value (Methyl 3-
acetamido-2-
methylbenzoate)

Value (Precursor:
Methyl 3-amino-2-
methylbenzoate)

Reference

Molecular Formula C₁₁H₁₃NO₃ C₉H₁₁NO₂ Calculated

Molecular Weight 207.23 g/mol 165.19 g/mol [1]

CAS Number Not available 18583-89-6 [1]

IUPAC Name

methyl 3-

(acetylamino)-2-

methylbenzoate

methyl 3-amino-2-

methylbenzoate
-

Proposed Synthesis of Methyl 3-acetamido-2-
methylbenzoate
A direct, published synthesis for Methyl 3-acetamido-2-methylbenzoate is not readily

available. However, a logical and effective two-step synthesis protocol can be proposed based

on standard organic chemistry transformations. This process involves the initial synthesis of the

precursor, methyl 3-amino-2-methylbenzoate, followed by its acetylation.

Experimental Workflow Diagram
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Step 1: Synthesis of Precursor

Step 2: Acetylation

Methyl 2-methyl-3-nitrobenzoate

Reduction
(e.g., H₂, Pd/C)

Reactant

Methyl 3-amino-2-methylbenzoate

Product

Acetylation
(Acetic Anhydride or Acetyl Chloride)

Intermediate

Methyl 3-acetamido-2-methylbenzoate

Product

Click to download full resolution via product page

Caption: Proposed two-step synthesis workflow for Methyl 3-acetamido-2-methylbenzoate.

Step 1: Synthesis of Methyl 3-amino-2-methylbenzoate
(Precursor)
The synthesis of the amino precursor can be achieved through the reduction of the

corresponding nitro compound, methyl 2-methyl-3-nitrobenzoate.

Materials:
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Methyl 2-methyl-3-nitrobenzoate

Palladium on carbon (10% Pd/C)

Methanol or Ethyl Acetate (solvent)

Hydrogen gas (H₂) or a hydrogen donor (e.g., ammonium formate)

Inert gas (e.g., Nitrogen or Argon)

Filtration apparatus (e.g., Celite or Büchner funnel)

Rotary evaporator

Protocol:

In a reaction vessel suitable for hydrogenation, dissolve methyl 2-methyl-3-nitrobenzoate in a

suitable solvent such as methanol or ethyl acetate.

Carefully add a catalytic amount of 10% Palladium on carbon to the solution.

Purge the reaction vessel with an inert gas to remove air.

Introduce hydrogen gas to the vessel, typically at a pressure of 1-4 atmospheres, or add a

hydrogen donor like ammonium formate.

Stir the reaction mixture vigorously at room temperature.

Monitor the reaction progress using a suitable analytical technique, such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Upon completion of the reaction (disappearance of the starting material), carefully purge the

vessel with an inert gas to remove excess hydrogen.

Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

Wash the filter cake with a small amount of the reaction solvent.
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Concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude

methyl 3-amino-2-methylbenzoate.

The crude product can be purified further by column chromatography or recrystallization if

necessary.

Step 2: Acetylation of Methyl 3-amino-2-methylbenzoate
The final product is obtained by the N-acetylation of the amino group of the precursor.

Materials:

Methyl 3-amino-2-methylbenzoate

Acetic anhydride or Acetyl chloride

A suitable base (e.g., pyridine, triethylamine, or sodium bicarbonate)

A suitable solvent (e.g., dichloromethane, ethyl acetate, or tetrahydrofuran)

Stirring apparatus

Extraction and washing glassware

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Rotary evaporator

Protocol:

Dissolve methyl 3-amino-2-methylbenzoate in a suitable solvent like dichloromethane in a

reaction flask.

Add a base, such as pyridine or triethylamine, to the solution. This will act as a scavenger for

the acid byproduct.

Cool the reaction mixture in an ice bath.
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Slowly add acetic anhydride or acetyl chloride (typically 1.1 to 1.5 equivalents) to the stirred

solution.

Allow the reaction to warm to room temperature and continue stirring.

Monitor the reaction by TLC or HPLC until the starting material is consumed.

Upon completion, quench the reaction by adding water or a saturated aqueous solution of

sodium bicarbonate.

If using dichloromethane, separate the organic layer. If using a water-miscible solvent,

perform an extraction with a suitable organic solvent like ethyl acetate.

Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl) if a tertiary

amine base was used, followed by water, and then a saturated brine solution.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

Filter off the drying agent and concentrate the organic solution under reduced pressure to

obtain the crude Methyl 3-acetamido-2-methylbenzoate.

The final product can be purified by recrystallization or column chromatography.

Potential Applications and Future Research
While there is limited direct research on the biological activities of Methyl 3-acetamido-2-
methylbenzoate, the broader class of methyl benzoate derivatives has shown a range of

interesting properties that suggest potential avenues for investigation.

Antimicrobial and Insecticidal Agents: Methyl benzoate itself is known to possess

antimicrobial and insecticidal properties[2][3]. Further investigation into whether the

introduction of the acetamido and methyl groups at the 3- and 2-positions modifies this

activity could be a valuable area of research.

Anti-inflammatory and Analgesic Properties: Some acylhydrazone derivatives, which share a

similar amide linkage, have demonstrated anti-inflammatory and analgesic activities[4]. This

suggests that Methyl 3-acetamido-2-methylbenzoate could be screened for similar

properties.
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Enzyme Inhibition: Modified benzoate structures have been investigated as enzyme

inhibitors. For instance, certain (aryloxyacetylamino)benzoic acid derivatives have been

identified as inhibitors of malate dehydrogenase, an enzyme involved in cancer

metabolism[5]. The structural similarity suggests that Methyl 3-acetamido-2-
methylbenzoate could be explored as a candidate for enzyme inhibition studies.

In conclusion, Methyl 3-acetamido-2-methylbenzoate is a compound with potential for further

scientific exploration. The synthetic route outlined in this guide provides a clear pathway for its

preparation, enabling researchers to investigate its chemical and biological properties in

greater detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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